Cas no 1794916-54-3 ({[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate)

• Product Name: {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate
• CAS No: 1794916-54-3
• MF: C₁₆H₁₂BrClFNO₃
• MW: 400.626786231995
• CID: 5324162
• Update Time: 2025-06-26

{[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((4-bromobenzyl)amino)-2-oxoethyl 3-chloro-4-fluorobenzoate
• {[(4-BROMOPHENYL)METHYL]CARBAMOYL}METHYL 3-CHLORO-4-FLUOROBENZOATE
• 2-[(4-bromobenzyl)amino]-2-oxoethyl 3-chloro-4-fluorobenzoate
• STL195122
• [2-[(4-bromophenyl)methylamino]-2-oxoethyl] 3-chloro-4-fluorobenzoate
• {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate

• Inchi： 1S/C16H12BrClFNO3/c17-12-4-1-10(2-5-12)8-20-15(21)9-23-16(22)11-3-6-14(19)13(18)7-11/h1-7H,8-9H2,(H,20,21)
• InChI Key： IYQWUYUKQHWGPC-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CNC(COC(C1C=CC(=C(C=1)Cl)F)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 4
• Topological Polar Surface Area: 55.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate

The Synthesis, Properties, and Applications of {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate (CAS No. 1794916-54-3)

{[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate, with CAS No. 1794916-54-3, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a bromophenyl group with a carbamoyl methyl ester moiety, making it a valuable precursor for various chemical transformations and applications.

The synthesis of {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate involves a series of carefully designed reactions, including nucleophilic substitution, esterification, and functional group transformations. Recent studies have highlighted the importance of optimizing reaction conditions to achieve high yields and purity levels. For instance, researchers have employed microwave-assisted synthesis techniques to accelerate the reaction process while maintaining the integrity of the compound's functional groups.

One of the key features of this compound is its versatility in chemical reactions. The presence of both bromine and fluorine atoms in its structure introduces unique electronic properties, making it an ideal candidate for various substitution reactions. Moreover, the carbamoyl group enhances its reactivity in nucleophilic acyl substitutions, which is particularly useful in peptide synthesis and other bio-related applications.

Recent advancements in computational chemistry have provided deeper insights into the molecular structure and reactivity of {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate. Quantum mechanical calculations have revealed that the compound exhibits significant electronic delocalization across its aromatic rings, which contributes to its stability and reactivity. These findings have been corroborated by experimental studies using advanced spectroscopic techniques such as NMR and IR spectroscopy.

In terms of applications, this compound has found utility in the development of advanced materials, including high-performance polymers and optoelectronic devices. Its ability to undergo controlled polymerization under specific conditions has made it a promising candidate for creating materials with tailored mechanical and optical properties. Additionally, its use as an intermediate in pharmaceutical synthesis has been explored, particularly in the development of bioactive molecules with potential therapeutic applications.

The environmental impact of {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate has also been a topic of recent research interest. Studies have focused on assessing its biodegradability and toxicity under various environmental conditions. Preliminary results suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is required to fully understand its ecological footprint.

In conclusion, {[(4-Bromophenyl)methyl]carbamoyl}methyl 3-chloro-4-fluorobenzoate (CAS No. 1794916-54-3) is a versatile and intriguing compound with a wide range of potential applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool for researchers and industry professionals alike.